1-(6-(3-Hydroxypropyl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 1-[6-(3-hydroxypropyl)-3,4-dihydro-2H-1,8-naphthyridin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C16H24N2O2/c1-16(2,3)15(20)18-8-4-7-13-10-12(6-5-9-19)11-17-14(13)18/h10-11,19H,4-9H2,1-3H3
• InChI Key: JCNMYQHMYZDUIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCCC2=C1N=CC(=C2)CCCO
• Molecular Formula: C16H24N2O2
• DSSTOX Substance ID: DTXSID60678406
• Molecular Weight: 276.37 g/mol
• CAS No.: 1222533-80-3

Description

1-(6-(3-Hydroxypropyl)-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)-2,2-dimethylpropan-1-one, also known as this compound, is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Naphthyridine derivatives have been synthesized through various chemical processes, demonstrating the flexibility of these compounds for further functionalization. For instance, the synthesis of 5,6-dihydronaphtho[1,2-b][1,8]naphthyridin-3-ol and its derivatives involves condensation and demethylation steps, showcasing the compound's potential as a core structure for developing new chemical entities with antimicrobial activities (Kumar et al., 2010). The structural elucidation of these compounds, including their spectral data, lays the groundwork for further exploration of their chemical and physical properties.

Antimicrobial Activity

Naphthyridine derivatives exhibit promising antimicrobial properties, making them potential candidates for the development of new antibacterial agents. The synthesis of various naphthyridine derivatives and their evaluation for antimicrobial activity highlights the therapeutic potential of these compounds. For example, the creation of 5,6-dihydro-3-arylnaphtho[1,2-b][1,8]naphthyridine derivatives reveals a systematic approach to enhancing antimicrobial efficacy through chemical modifications (Kumar et al., 2010).

Biological Activity and Potential Therapeutic Applications

Beyond antimicrobial activities, naphthyridine derivatives have been explored for various biological activities, including their potential as neuroprotective agents, protein kinase inhibitors, and cardiotonic drugs. The synthesis of 1-hydroxy-3-(5,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridin-1-yl)propylidenebisphosphonic acid and its analysis provide insights into the structural requirements for biological activity, opening avenues for the development of naphthyridine-based therapeutics for diverse medical conditions (Bodrin et al., 2018).